

# The Specific Data for IDO-IN-14 is Not Publicly Available

**Author:** Smolecule Technical Support Team. **Date:** February 2026

**Compound Focus: IdO-IN-14**

Cat. No.: S14464654

Get Quote

Despite a comprehensive search of published literature and clinical trial databases, I was unable to find any studies that report the efficacy of **IDO-IN-14** in syngeneic mouse models.

This absence of data could mean that:

- The research is ongoing but has not yet been published.
- The results are held within a private organization or company and have not been released to the public.
- The compound may be referred to by a different name in internal or proprietary datasets.

## Context: IDO1 as a Therapeutic Target and Research Models

To provide useful background, here is information on the general principles of IDO1 inhibition and the syngeneic mouse models used in this field of research.

## Common Syngeneic Mouse Models for Cancer Immunotherapy Research

Syngeneic models involve implanting mouse cancer cells into immunocompetent mice with the same genetic background. This allows researchers to study interactions between the tumor and an intact immune system

[1].

The table below summarizes some commonly used syngeneic models and their typical immune contexts, which are crucial for testing immunotherapies like IDO1 inhibitors.

Model Name	Cancer Type	Host Strain	Reported Immune Context
MC38	Colorectal Adenocarcinoma	C57BL/6	Immunogenic; T-cell inflamed [2]
CT26	Colorectal Carcinoma	BALB/c	Immunogenic; used in combination therapy studies [1]
ID8	Ovarian Cancer	C57BL/6	Used in immunoprofiling studies; lymphocyte-rich variant (ID8-Trp53 <sup>-/-</sup> ) reported [3]
E $\mu$ -TCL1	Chronic Lymphocytic Leukemia (CLL)	C57BL/6	Used for evaluating IDO1 inhibitor efficacy (e.g., epacadostat) [4]

## Clinically Evaluated IDO1 Inhibitors


For comparison, the table below lists several IDO1 inhibitors that have been publicly evaluated in clinical trials, unlike **IDO-IN-14**.

Inhibitor Name	Key Characteristics	Reported Clinical Outcome
Epacadostat	Highly potent and selective IDO1 inhibitor [5]	Phase III trial (ECHO-301) in melanoma with anti-PD-1 failed to show benefit over placebo [6].
BMS-986205	Structurally distinct, irreversible inhibitor; used in clinical trials for hepatocellular carcinoma [5] [6].	Clinical trials ongoing/conducted in various combinations.

Inhibitor Name	Key Characteristics	Reported Clinical Outcome
Navoximod (RG6078)	Orally available, potent small-molecule inhibitor [5].	Evaluated in early-phase clinical trials.

## Example Experimental Workflow for Evaluating an IDO1-Targeting Agent

To illustrate how efficacy is typically tested, the diagram below outlines a general workflow based on a published study investigating a different target (USP14) that stabilizes IDO1 [2]. This provides a template for the kinds of experiments you would expect.



[Click to download full resolution via product page](#)

A typical study involves treating mice bearing established syngeneic tumors with the experimental compound, either alone or in combination with other agents like anti-PD-1 antibodies [2]. Key readouts include:

- **Tumor Growth Metrics:** Measuring tumor volume over time to assess direct anti-tumor efficacy [2] [4].
- **Immunomonitoring:** Using flow cytometry to analyze changes in tumor-infiltrating lymphocytes (TILs), such as CD8+ T cells, CD4+ T cells, and regulatory T cells (Tregs) [2] [1].
- **Metabolic Analysis:** Quantifying tryptophan and kynurenine levels in serum or tumor tissue via HPLC to confirm target engagement [4].
- **Survival:** Monitoring mouse survival as a key in vivo outcome [2].

## How to Potentially Find More Information

Given that the data for **IDO-IN-14** is not in the public domain, you may need to:

- **Contact Suppliers:** Reach out to the chemical manufacturers or vendors that sell **IDO-IN-14**. They sometimes have proprietary data they can share with qualified researchers.
- **Search Patent Databases:** Detailed experimental data is often disclosed in patent applications before it appears in scientific journals.
- **Review Preprint Servers:** Sites like bioRxiv may contain unpublished manuscripts that are undergoing peer review.

### *Need Custom Synthesis?*

Email: [info@smolecule.com](mailto:info@smolecule.com) or [Request Quote Online](#).

## References

1. Divergent immune landscapes of primary and syngeneic ... [nature.com]
2. USP14 promotes tryptophan metabolism and immune ... [nature.com]
3. Comparative analysis of syngeneic mouse models of high ... [pmc.ncbi.nlm.nih.gov]
4. IDO1-Targeted Therapy Does Not Control Disease ... - PMC [pmc.ncbi.nlm.nih.gov]
5. Indoleamine 2,3-dioxygenase 1 (IDO1) inhibitors in clinical ... [jhoonline.biomedcentral.com]
6. The ups, downs and new trends of IDO1 inhibitors [sciencedirect.com]

To cite this document: Smolecule. [The Specific Data for IDO-IN-14 is Not Publicly Available].

Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b14464654#ido-in-14-efficacy-in-syngeneic-mouse-model>]

---

### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

**Need Industrial/Bulk Grade?** Request Custom Synthesis Quote

## Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

### Contact

**Address:** Ontario, CA 91761, United States

**Phone:** (512) 262-9938

**Email:** [info@smolecule.com](mailto:info@smolecule.com)

**Web:** [www.smolecule.com](http://www.smolecule.com)